Cas no 2411220-93-2 (2-Chloro-N-(imidazo[2,1-b][1,3]thiazol-5-ylmethyl)propanamide)

• Product Name: 2-Chloro-N-(imidazo[2,1-b][1,3]thiazol-5-ylmethyl)propanamide
• CAS No: 2411220-93-2
• MF: C₉H₁₀ClN₃OS
• MW: 243.713199138641
• CID: 6588389
• PubChem ID: 146105409
• Update Time: 2025-06-08

2-Chloro-N-(imidazo[2,1-b][1,3]thiazol-5-ylmethyl)propanamide Chemical and Physical Properties

Names and Identifiers

• EN300-7492767
• 2411220-93-2
• 2-Chloro-N-(imidazo[2,1-b][1,3]thiazol-5-ylmethyl)propanamide
• 2-chloro-N-({imidazo[2,1-b][1,3]thiazol-5-yl}methyl)propanamide

• Inchi： 1S/C9H10ClN3OS/c1-6(10)8(14)11-4-7-5-12-9-13(7)2-3-15-9/h2-3,5-6H,4H2,1H3,(H,11,14)
• InChI Key： SCOFXIVOFSGOTM-UHFFFAOYSA-N
• SMILES： ClC(C)C(NCC1=CN=C2N1C=CS2)=O

Computed Properties

• Exact Mass: 243.0233108g/mol
• Monoisotopic Mass: 243.0233108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 74.6Ų

Additional information on 2-Chloro-N-(imidazo[2,1-b][1,3]thiazol-5-ylmethyl)propanamide

Introduction to 2-Chloro-N-(imidazo[2,1-b][1,3]thiazol-5-ylmethyl)propanamide (CAS No. 2411220-93-2)

2-Chloro-N-(imidazo[2,1-b][1,3]thiazol-5-ylmethyl)propanamide (CAS No. 2411220-93-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazothiazoles and is characterized by its unique structural features and potential biological activities. The compound's molecular formula is C₁₀H₁₀ClN₃O₂S, and it has a molecular weight of approximately 267.73 g/mol.

The synthesis of 2-Chloro-N-(imidazo[2,1-b][1,3]thiazol-5-ylmethyl)propanamide involves a series of well-defined chemical reactions, including the formation of the imidazothiazole ring and the subsequent functionalization with a chloropropanamide group. Recent studies have focused on optimizing the synthetic pathways to improve yield and purity, making this compound more accessible for further research and development.

In terms of its biological activity, 2-Chloro-N-(imidazo[2,1-b][1,3]thiazol-5-ylmethyl)propanamide has shown promising results in various assays. One of the key areas of interest is its potential as an antimicrobial agent. Studies have demonstrated that this compound exhibits significant antibacterial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve the disruption of bacterial cell membranes, leading to cell death.

Beyond its antimicrobial properties, 2-Chloro-N-(imidazo[2,1-b][1,3]thiazol-5-ylmethyl)propanamide has also been investigated for its anti-inflammatory effects. In vitro studies have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 2-Chloro-N-(imidazo[2,1-b][1,3]thiazol-5-ylmethyl)propanamide have also been studied in detail. Preclinical data indicate that it has good oral bioavailability and a favorable pharmacokinetic profile, which supports its potential use in oral formulations. Additionally, the compound has demonstrated low toxicity in animal models, further enhancing its safety profile.

In the context of drug discovery and development, 2-Chloro-N-(imidazo[2,1-b][1,3]thiazol-5-ylmethyl)propanamide represents a promising lead compound for further optimization. Researchers are currently exploring various structural modifications to enhance its potency and selectivity for specific targets. For example, substituting different functional groups on the chloropropanamide moiety or modifying the imidazothiazole ring can potentially yield derivatives with improved biological activities.

The potential therapeutic applications of 2-Chloro-N-(imidazo[2,1-b][1,3]thiazol-5-ylmethyl)propanamide are not limited to infectious diseases and inflammation. Recent studies have also explored its anticancer properties. In vitro assays have shown that this compound can induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapeutic agents. The mechanism underlying its anticancer activity is still under investigation but may involve multiple pathways such as cell cycle arrest and inhibition of angiogenesis.

To further validate the therapeutic potential of 2-Chloro-N-(imidazo[2,1-b][1,3]thiazol-5-ylmethyl)propanamide, clinical trials are being planned to assess its safety and efficacy in human subjects. These trials will provide crucial data on dosing regimens, pharmacokinetics in humans, and potential side effects. The successful outcome of these trials could pave the way for this compound to become a new therapeutic option for various diseases.

In conclusion, 2-Chloro-N-(imidazo[2,1-b][1,3]thiazol-5-ylmethyl)propanamide (CAS No. 2411220-93-2) is a multifaceted compound with a wide range of potential applications in medicine. Its unique chemical structure and diverse biological activities make it an exciting candidate for further research and development. As more studies are conducted and clinical trials progress, it is likely that this compound will play an increasingly important role in addressing unmet medical needs.